2,4-dibromophenyl 4-nitrobenzoate

• IUPAC Name: (2,4-dibromophenyl) 4-nitrobenzoate
• InChI: InChI=1S/C13H7Br2NO4/c14-9-3-6-12(11(15)7-9)20-13(17)8-1-4-10(5-2-8)16(18)19/h1-7H
• InChI Key: NPCGMGPQAPWHFA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)OC2=C(C=C(C=C2)Br)Br)[N+](=O)[O-]
• Molecular Formula: C13H7Br2NO4
• Molecular Weight: 401.01 g/mol

Description

2,4-dibromophenyl 4-nitrobenzoate, also known as DNBP, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. DNBP is a derivative of nitrobenzoic acid and is commonly used as a reagent in organic synthesis and as an intermediate in the production of various chemicals. In

Mechanism of Action

The mechanism of action of 2,4-dibromophenyl 4-nitrobenzoate is not well understood, but it is believed to involve the formation of reactive oxygen species (ROS) upon exposure to light. These ROS can cause damage to cellular components, such as DNA and proteins, leading to cell death. This compound has also been shown to have metal ion binding properties, which may contribute to its ability to act as a fluorescent probe.
Biochemical and Physiological Effects:
This compound has been shown to have cytotoxic effects on various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. However, the exact biochemical and physiological effects of this compound on normal cells are not well understood.

Advantages and Limitations for Lab Experiments

One advantage of using 2,4-dibromophenyl 4-nitrobenzoate in lab experiments is its ability to act as a fluorescent probe for detecting metal ions. This compound is also relatively easy to synthesize and has a high yield. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 2,4-dibromophenyl 4-nitrobenzoate. One area of research could focus on the use of this compound as a photosensitizer for photodynamic therapy. Another area of research could focus on the development of new metal complexes using this compound as a ligand. Additionally, further research could be conducted to better understand the mechanism of action of this compound and its potential applications in cancer treatment.

Synthesis Methods

2,4-dibromophenyl 4-nitrobenzoate can be synthesized through a series of reactions starting from 2,4-dibromophenol and 4-nitrobenzoyl chloride. The reaction involves the substitution of the hydroxyl group of 2,4-dibromophenol with the 4-nitrobenzoyl group, resulting in the formation of this compound.

Scientific Research Applications

2,4-dibromophenyl 4-nitrobenzoate has been widely used in scientific research due to its unique properties, such as its ability to act as a fluorescent probe for detecting metal ions, its potential as a photosensitizer for photodynamic therapy, and its use as a ligand for metal complexes. This compound has also been used in the synthesis of various organic compounds, such as benzimidazoles, which have potential applications as anti-cancer agents.